Cas no 1044507-52-9 (3-(3-Bromophenyl)oxetane)
3-(3-Bromophenyl)oxetane is a brominated aromatic oxetane compound with the molecular formula C9H9BrO. It features an oxetane ring fused to a 3-bromophenyl group, offering unique reactivity due to the strained four-membered oxetane structure. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry. The presence of both the oxetane moiety and the bromine substituent enables diverse functionalization, including ring-opening reactions and cross-coupling transformations. Its high purity and stability make it suitable for demanding applications in medicinal chemistry, where oxetanes are valued for improving drug-like properties. The electron-withdrawing bromine enhances reactivity in metal-catalyzed reactions, facilitating further derivatization.
3-(3-Bromophenyl)oxetane structure
Product Name:3-(3-Bromophenyl)oxetane
CAS No:1044507-52-9
MF:C9H9BrO
MW:213.071161985397
MDL:MFCD17012864
CID:1144405
PubChem ID:53484319
Update Time:2025-07-02
3-(3-Bromophenyl)oxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Bromophenyl)oxetane
- 3-(3-Bromo-phenyl)-oxetane
- AMOT00009
- IKNHAXGIHOUCCX-UHFFFAOYSA-N
- AM85460
- FCH1351675
- PB34845
- OR312164
- AK172247
- EN300-366596
- AKOS025290129
- DA-25277
- SCHEMBL1810741
- AS-32755
- MFCD17012864
- CS-0051763
- 1044507-52-9
- DTXSID90703912
- A896229
- DTXCID20654660
-
- MDL: MFCD17012864
- Inchi: 1S/C9H9BrO/c10-9-3-1-2-7(4-9)8-5-11-6-8/h1-4,8H,5-6H2
- InChI Key: IKNHAXGIHOUCCX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1COC1
Computed Properties
- Exact Mass: 211.98368g/mol
- Monoisotopic Mass: 211.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 2.3
3-(3-Bromophenyl)oxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B997865-250mg |
3-(3-Bromophenyl)oxetane |
1044507-52-9 | 250mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B997865-500mg |
3-(3-Bromophenyl)oxetane |
1044507-52-9 | 500mg |
$ 2434.00 | 2023-04-18 | ||
| TRC | B997865-2.5g |
3-(3-Bromophenyl)oxetane |
1044507-52-9 | 2.5g |
$ 80.00 | 2022-04-01 | ||
| Alichem | A019108901-250mg |
3-(3-Bromophenyl)oxetane |
1044507-52-9 | 95% | 250mg |
$423.36 | 2023-09-04 | |
| Alichem | A019108901-1g |
3-(3-Bromophenyl)oxetane |
1044507-52-9 | 95% | 1g |
$1123.20 | 2023-09-04 | |
| abcr | AB452308-250 mg |
3-(3-Bromophenyl)oxetane, 95%; . |
1044507-52-9 | 95% | 250MG |
€584.50 | 2023-07-18 | |
| abcr | AB452308-500 mg |
3-(3-Bromophenyl)oxetane, 95%; . |
1044507-52-9 | 95% | 500MG |
€711.00 | 2022-03-01 | |
| abcr | AB452308-1 g |
3-(3-Bromophenyl)oxetane, 95%; . |
1044507-52-9 | 95% | 1g |
€1,108.00 | 2023-07-18 | |
| Chemenu | CM105580-250mg |
3-(3-bromophenyl)oxetane |
1044507-52-9 | 95%+ | 250mg |
$277 | 2023-03-07 | |
| Chemenu | CM105580-1g |
3-(3-bromophenyl)oxetane |
1044507-52-9 | 95%+ | 1g |
$667 | 2023-11-26 |
3-(3-Bromophenyl)oxetane Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1044507-52-9 (3-(3-Bromophenyl)oxetane) Related Products
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- 1188264-15-4([3-(4-bromophenyl)oxetan-3-yl]methanol)
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- 658688-95-0(Benzene, 1-bromo-3-(2-methoxyethyl)-)
- 1123172-43-9(3-(3-bromophenyl)-3-methyloxetane)
- 60835-90-7(1-Bromo-4-(2-methoxyethyl)benzene)
- 1402158-49-9(3-(4-bromophenyl)oxetane)
- 81606-48-6(2-(3-bromophenyl)-2-methylpropan-1-ol)
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